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molecular formula C14H10INO B8383866 4-((4-Iodobenzyl)oxy)benzonitrile

4-((4-Iodobenzyl)oxy)benzonitrile

Cat. No. B8383866
M. Wt: 335.14 g/mol
InChI Key: MBFONEQNVTVIAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09062002B2

Procedure details

To a stirred solution of 4-cyano phenol (1 g, 8.4 mmol) in acetone (15 ml) was added K2CO3 (3.48 g, 25.0 mmol), followed by 4-iodobenzyl bromide (2.7 g, 9.2 mmol) at 20-35° C. and the reaction mixture was stirred at 70° C. for 6 h. The progress of the reaction was monitored by TLC. After 6 h of stirring, the mixture was cooled to 20-35° C., diluted with water (50 ml) and extracted with ethyl acetate (2×50 ml). The combined organic layers were washed with brine (50 ml), followed by drying over anhydrous Na2SO4 and filtering. The filtrate was rotary evaporated to get residue which was purified by column chromatography using a mixture of 5% ethyl acetate/hexane as an eluent to get the desired compound as a white solid (700 mg, 35%). 1H NMR (400 MHz, DMSO-d6) δ 7.80-7.75 (m, 4H), 7.26 (d, J=8.3 Hz, 2H), 7.19-7.15 (m, 2H), 5.18 (s, 2H).
Name
4-cyano phenol
Quantity
1 g
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
3.48 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
15 mL
Type
solvent
Reaction Step One
Name
4-iodobenzyl bromide
Quantity
2.7 g
Type
reactant
Reaction Step Two
Name
water
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
desired compound
Yield
35%

Identifiers

REACTION_CXSMILES
[C:1]([C:3]1[CH:8]=[CH:7][C:6]([OH:9])=[CH:5][CH:4]=1)#[N:2].C([O-])([O-])=O.[K+].[K+].[I:16][C:17]1[CH:24]=[CH:23][C:20]([CH2:21]Br)=[CH:19][CH:18]=1>CC(C)=O.O>[I:16][C:17]1[CH:24]=[CH:23][C:20]([CH2:21][O:9][C:6]2[CH:7]=[CH:8][C:3]([C:1]#[N:2])=[CH:4][CH:5]=2)=[CH:19][CH:18]=1 |f:1.2.3|

Inputs

Step One
Name
4-cyano phenol
Quantity
1 g
Type
reactant
Smiles
C(#N)C1=CC=C(C=C1)O
Name
K2CO3
Quantity
3.48 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
acetone
Quantity
15 mL
Type
solvent
Smiles
CC(=O)C
Step Two
Name
4-iodobenzyl bromide
Quantity
2.7 g
Type
reactant
Smiles
IC1=CC=C(CBr)C=C1
Step Three
Name
water
Quantity
50 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at 70° C. for 6 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
After 6 h of stirring
Duration
6 h
TEMPERATURE
Type
TEMPERATURE
Details
the mixture was cooled to 20-35° C.
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (2×50 ml)
WASH
Type
WASH
Details
The combined organic layers were washed with brine (50 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
by drying over anhydrous Na2SO4
FILTRATION
Type
FILTRATION
Details
filtering
CUSTOM
Type
CUSTOM
Details
The filtrate was rotary evaporated
CUSTOM
Type
CUSTOM
Details
to get residue which
CUSTOM
Type
CUSTOM
Details
was purified by column chromatography
ADDITION
Type
ADDITION
Details
a mixture of 5% ethyl acetate/hexane as an eluent

Outcomes

Product
Details
Reaction Time
 6 h
Name
desired compound
Type
product
Smiles
IC1=CC=C(COC2=CC=C(C#N)C=C2)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 700 mg
YIELD: PERCENTYIELD 35%
YIELD: CALCULATEDPERCENTYIELD 24.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.